Cas no 25503-90-6 (1-Acetylpiperidine-4-carboxylic acid)
25503-90-6 structure
Product Name:1-Acetylpiperidine-4-carboxylic acid
CAS No:25503-90-6
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD00023706
CID:52742
PubChem ID:117255
Update Time:2025-09-27
1-Acetylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Acetylpiperidine-4-carboxylic acid
- N-Acetylisonipecotic acid~Ac-DL-Inp-OH
- 1-Acetyl-4-piperidinecarboxylic Acid
- 1-Acetylisonipecotic Acid
- Acetylisonipecotic acid
- acetylpiperidine-4-carboxylic acid
- l-acetyl-piperidine-4-carboxylic acid
- N-acetyl-4-piperidine carboxylic acid
- 1-acetyl-4-piperidine carboxylic acid
- N-Acetylisonipecotic acid
- 4-Piperidinecarboxylic acid, 1-acetyl-
- WFCLWJHOKCQYOQ-UHFFFAOYSA-N
- n-acetyl-4-piperidinecarboxylic acid
- 1-acetyl-piperidine-4-carboxylic acid
- Maybridge1_003128
- 1-Acetylpiperidine-4-carboxylic acid,
- N-acetyl isonipecotic acid
- 4-carboxypiperidineacetam
- 1-Acetylpiperidine-4-carboxylic acid, 97%
- 1_acetylpiperidine_4_carboxylic_acid
- AQ-358/42531503
- SCHEMBL191353
- AMY32509
- UNII-G4N4ECA9RB
- 1-Acetylpiperidine-4-carboxylicacid
- 4-acetylpiperidine-1-carboxylic acid
- SB17852
- Q-103010
- N-acetylpiperidine-4-carboxylic acid
- 25503-90-6
- DTXSID80180192
- FT-0607294
- NS00027904
- CS-0011192
- SY007534
- MFCD00023706
- AC-15315
- 5P-083
- G4N4ECA9RB
- EINECS 247-049-6
- CCG-48266
- SR-01000637821-1
- EN300-18557
- 1-acetylpiperidin-4-carboxylic acid
- Z85885967
- AKOS000264472
- BP-10288
- HMS550G04
- n-acetylisonipecotinic acid
- F2190-0008
- BBL022569
- DB-013081
- STL170033
-
- MDL： MFCD00023706
- Inchi： 1S/C8H13NO3/c1-6(10)9-4-2-7(3-5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
- InChI Key： WFCLWJHOKCQYOQ-UHFFFAOYSA-N
- SMILES： OC(C1CCN(C(C)=O)CC1)=O
- BRN： 389577
Computed Properties
- Exact Mass: 171.09000
- Monoisotopic Mass: 171.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
- Topological Polar Surface Area: 57.6
Experimental Properties
- Color/Form: Powder
- Density: 1.1998 (rough estimate)
- Melting Point: 182.0 to 186.0 deg-C
- Boiling Point: 301.17°C (rough estimate)
- Flash Point: 180ºC
- Refractive Index: 1.4750 (estimate)
- Water Partition Coefficient: 50 g/L (20 ºC)
- PSA: 57.61000
- LogP: 0.26740
- Solubility: Not determined
1-Acetylpiperidine-4-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H317,H319,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 22-36/37/38-43
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
1-Acetylpiperidine-4-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Acetylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80609-5mg |
1-Acetyl-4-piperidinecarboxylic acid |
25503-90-6 | 98.0% | 5mg |
¥100 | 2021-05-07 | |
| TRC | A179540-1g |
1-Acetylisonipecotic Acid |
25503-90-6 | 1g |
$ 52.00 | 2023-09-09 | ||
| TRC | A179540-5g |
1-Acetylisonipecotic Acid |
25503-90-6 | 5g |
$ 58.00 | 2023-09-09 | ||
| TRC | A179540-10g |
1-Acetylisonipecotic Acid |
25503-90-6 | 10g |
$ 81.00 | 2023-09-09 | ||
| TRC | A179540-25g |
1-Acetylisonipecotic Acid |
25503-90-6 | 25g |
$ 127.00 | 2023-04-19 | ||
| Fluorochem | 002491-1g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 002491-5g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 98% | 5g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 002491-25g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 98% | 25g |
￡16.00 | 2022-02-28 | |
| Fluorochem | 002491-100g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 98% | 100g |
￡50.00 | 2022-02-28 | |
| Fluorochem | 002491-500g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 98% | 500g |
￡180.00 | 2022-02-28 |
1-Acetylpiperidine-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:25503-90-6)1-Acetylpiperidine-4-carboxylic acid
Order Number:A817883
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):193.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:25503-90-6)1-乙酰基-4-哌啶甲酸
Order Number:LE2466866
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
1-Acetylpiperidine-4-carboxylic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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